4-(tert-Butyldimethylsiloxy)phenol

• IUPAC Name: 4-[tert-butyl(dimethyl)silyl]oxyphenol
• InChI: InChI=1S/C12H20O2Si/c1-12(2,3)15(4,5)14-11-8-6-10(13)7-9-11/h6-9,13H,1-5H3
• InChI Key: KZTVHIZALLBXMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=CC=C(C=C1)O
• Molecular Formula: C12H20O2Si
• DSSTOX Substance ID: DTXSID20344498
• Molecular Weight: 224.37 g/mol
• CAS No.: 108534-47-0

Description

4-(tert-Butyldimethylsiloxy)phenol is an organic compound with the molecular formula C12H20O2Si and a molecular weight of 224.37 g/mol . It is a derivative of phenol, where the hydroxyl group is protected by a tert-butyldimethylsilyl (TBDMS) group. This compound is commonly used in organic synthesis as a protecting group for phenols due to its stability and ease of removal under mild conditions .

Scientific Research Applications

4-(tert-Butyldimethylsiloxy)phenol is used in various scientific research applications, including:

Chemistry: As a protecting group for phenols in organic synthesis, facilitating the selective modification of other functional groups.

Biology: In the synthesis of biologically active molecules where phenol protection is required.

Medicine: In the development of pharmaceuticals, particularly in the synthesis of drug intermediates.

Industry: Used in the production of specialty chemicals and materials.

Safety and Hazards

“4-(tert-Butyldimethylsiloxy)phenol” is classified as a serious eye irritant (H318) according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is recommended to wear protective gloves, clothing, and eye/face protection when handling this chemical.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(tert-Butyldimethylsiloxy)phenol typically involves the reaction of phenol with tert-butyldimethylsilyl chloride (TBDMS-Cl) in the presence of a base such as imidazole or triethylamine. The reaction is usually carried out in an aprotic solvent like dichloromethane or tetrahydrofuran (THF) at room temperature .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis. This includes optimizing reaction conditions, such as temperature, solvent, and catalyst concentration, to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions

4-(tert-Butyldimethylsiloxy)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding hydroquinones.

Substitution: The TBDMS group can be substituted with other protecting groups or functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: The TBDMS group can be removed using tetrabutylammonium fluoride (TBAF) or acidic conditions like hydrochloric acid (HCl) in methanol.

Major Products Formed

Oxidation: Quinones.

Reduction: Hydroquinones.

Substitution: Phenol or other substituted phenols depending on the reagent used.

Mechanism of Action

The primary mechanism of action for 4-(tert-Butyldimethylsiloxy)phenol involves the protection of the phenolic hydroxyl group. The TBDMS group provides steric hindrance, preventing unwanted reactions at the phenolic site. This allows for selective reactions at other functional groups in the molecule. The TBDMS group can be removed under mild conditions, regenerating the free phenol .

Comparison with Similar Compounds

Similar Compounds

• 4-(tert-Butyldimethylsilyloxy)benzyl alcohol
• 4-(tert-Butyldimethylsilyloxy)aniline
• 4-(tert-Butyldimethylsilyloxy)benzoic acid

Uniqueness

4-(tert-Butyldimethylsiloxy)phenol is unique due to its specific use as a protecting group for phenols. The TBDMS group offers stability under a wide range of conditions and can be easily removed, making it highly valuable in synthetic organic chemistry .

Synthesis routes and methods I

Procedure details

4-Hydroxyphenyl benzoate (9.0 mmol) was dissolved in CH2Cl2 (9 mL/mmol), TBDMS-Cl (1.5 eq., 13.5 mmol) and imidazole (2.0 eq., 18.0 mmol) were added and the mixture was stirred at r.t. overnight. The mixture was diluted with MeOH (4.5 mL/mmol), and NaBH4 (2.5 eq., 22.5 mmol) was added slowly over 5 min (attention: vigorous gas evolution). The mixture was concentrated by removing CH2Cl2 under reduced pressure and the suspension was heated to 65° C. for 15 h.

Synthesis routes and methods II

Procedure details

A solution of 2.9 parts of imidazole, 1.99 parts of hydroquinone and 3 parts of tert-butyldimethylsilyl chloride in 10 mL of dimethylformamide was stirred at room temperature for 1 hr 45 min. The reaction was monitored by TLC showed formation of product. The reaction mixture was diluted with 50 mL of deionized water and product was extracted with 2×50 mL of ether. The combined organic layer was dried over anhydrous Na2SO4 and filtered. The filtrate was concentrated under reduced pressure and purified by column chromatography on silica gel with 5% ethyl acetate-hexanes to yield 2.24 parts 4-(tert-butyldimethylsilyloxy)phenol. NMR was used to confirm the following structure.

Synthesis routes and methods III

Procedure details

1-(Benzyloxy)-4-(tert-butyldimethylsilyloxy)benzene was dissolved in ethyl acetate (400 ml) and 5 g of palladium on active carbon (5%) were added. After hydrogenation, the catalyst was removed by filtration and the solvents were removed under vacuo, to yield 42 g of 4-(tert-butyldimethylsilyloxy)-phenol (97%).